Ultrathin RhCo alloy nanowires with defect-rich active sites for alkaline hydrogen evolution electrocatalysis†
Chemical Communications Pub Date: 2023-10-20 DOI: 10.1039/D3CC04195F
Abstract
One-dimensional RhCo alloy nanowires (NWs) with an ultrathin thickness (2.6 nm) and abundant defect sites were prepared in an aqueous solution by a nanoconfined attachment growth route within assembled columnar micelles. Thanks to dual synergies between advantageous anisotropic ultrathin structures and alloy compositions, they endowed one-dimensional RhCo NWs with superior activity and high stability for alkaline hydrogen evolution electrocatalysis.
Recommended Literature
- [1] Honeycomb-like single-wall carbon nanotube networks†
- [2] N-heterocyclic silylene complexes in catalysis: new frontiers in an emerging field
- [3] Ultrathin porous NiO nanoflake arrays on nickel foam as an advanced electrode for high performance asymmetric supercapacitors†
- [4] Organic chemistry
- [5] Single photon transient hot electron ionization of C60
- [6] Synthesis and photophysical properties of multimetallic gold/zinc complexes of (P,N,N,N,P) and (P,N,N) ligands†
- [7] Novel octanuclear copper(i) metallomacrocycles and their transformation into hexanuclear 2-dimensional grids of copper(i) coordination polymers containing cyclodiphosphazanes, [(μ-NtBuP)2(NC4H8X)2] (X = NMe, O)†
- [8] Contents list
- [9] Chirality extension of an oxazine building block en route to total syntheses of (+)-hyacinthacine A2 and sphingofungin B†
- [10] The migration of acetochlor from feed to milk
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 108694-93-5
-
CAS no.: 141807-57-0
